Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)

• Product Name: 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
• CAS No: 178408-30-5
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 146646
• PubChem ID: 6449098
• Update Time: 2025-04-19

2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
• 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
• 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
• Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
• (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
• 178408-30-5
• (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one

• Inchi： 1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
• InChI Key： BQUIARAAYXXWEF-HMMYKYKNSA-N
• SMILES： O=C1/C(=C\C(C2=CC=CC3C=CC=CC2=3)=O)/NCCN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 342.13694
• Monoisotopic Mass: 342.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 4.1

Experimental Properties

• Density: 1.292
• Boiling Point: 525.3°Cat760mmHg
• Flash Point: 271.5°C
• Refractive Index: 1.71
• PSA: 49.41